Cas no 847389-38-2 (3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(2,5-dimethoxyphenyl)thiourea)

• Product Name: 3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(2,5-dimethoxyphenyl)thiourea
• CAS No: 847389-38-2
• MF: C₂₀H₂₂ClN₃O₂S
• MW: 403.925582408905
• CID: 6603494
• PubChem ID: 40497006
• Update Time: 2025-07-01

3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(2,5-dimethoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(2,5-dimethoxyphenyl)thiourea
• 1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(2,5-dimethoxyphenyl)thiourea
• Thiourea, N-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-N'-(2,5-dimethoxyphenyl)-
• 1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-(2,5-dimethoxyphenyl)thiourea
• 3-[2-(5-CHLORO-2-METHYL-1H-INDOL-3-YL)ETHYL]-1-(2,5-DIMETHOXYPHENYL)THIOUREA
• AKOS001825708
• F0658-0096
• 847389-38-2

• Inchi： 1S/C20H22ClN3O2S/c1-12-15(16-10-13(21)4-6-17(16)23-12)8-9-22-20(27)24-18-11-14(25-2)5-7-19(18)26-3/h4-7,10-11,23H,8-9H2,1-3H3,(H2,22,24,27)
• InChI Key： GWFAZMHYTUWXOX-UHFFFAOYSA-N
• SMILES： N(CCC1C2=C(NC=1C)C=CC(Cl)=C2)C(NC1=CC(OC)=CC=C1OC)=S

Computed Properties

• Exact Mass: 403.1121258g/mol
• Monoisotopic Mass: 403.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 590.7±60.0 °C(Predicted)
• pka: 12.47±0.70(Predicted)

Additional information on 3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(2,5-dimethoxyphenyl)thiourea

3-[2-(5-Chloro-2-Methyl-1H-lndol-3-Yl)Ethyl]-1-(2,5-Dimethoxyphenyl)Thiourea (CAS No: 847389-38-2)

Introduction to the Compound

The compound 3-[2-(5-Chloro-2-Methyl-1H-lndol-3-Yl)Ethyl]-1-(2,5-Dimethoxyphenyl)Thiourea, identified by the CAS registry number 847389-38-2, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thioureas, which are known for their versatile applications in drug design and synthesis. The structure of this molecule incorporates a thiourea core, a substituted indole moiety, and a dimethoxyphenyl group, making it a promising candidate for various pharmacological studies.

Structural Features and Synthesis

The molecule's structure is characterized by a thiourea group (-C(=S)-NH-) connected to two distinct aromatic systems: a substituted indole and a dimethoxyphenyl ring. The indole moiety is further substituted with chlorine and methyl groups at positions 5 and 2, respectively, while the phenyl ring carries methoxy groups at positions 2 and 5. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, condensation, and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of such complex molecules with high stereochemical control.

Pharmacological Activity and Applications

Recent studies have highlighted the potential of CAS No: 847389-38-2 as an anti-tumor agent. In vitro experiments have demonstrated its ability to inhibit the proliferation of various cancer cell lines by targeting key enzymes involved in cell cycle regulation and apoptosis induction. The compound's selectivity towards cancer cells over normal cells has been attributed to its unique structural features, particularly the indole and dimethoxyphenyl groups.

Beyond oncology, this compound has shown promise in anti-inflammatory and antimicrobial assays. Its ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and neuroinflammation.

Mechanistic Insights from Recent Research

Advanced computational techniques, including molecular docking and dynamics simulations, have provided insights into the binding modes of CAS No: 847389-38-2 with its target proteins. These studies reveal that the compound interacts with critical residues in the active sites of enzymes like cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs), which are implicated in cancer progression.

Future Directions in Development

The development of CAS No: 847389-38-2 into a clinical candidate requires further optimization of its pharmacokinetic properties. Current research efforts are focused on improving its bioavailability through structural modifications such as lipophilicity enhancement or prodrug strategies.

Conclusion

CAS No: 847389-38-2, or 3-[2-(5-Chloro-2-Methyl-IH-lndol-S-Yl)Ethyl]-I-(Z,Z-DimethoxyphenyI)Thiourea, represents an exciting advancement in medicinal chemistry due to its diverse biological activities and structural versatility. As research progresses, this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.